Cas no 2171272-48-1 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}propanoic acid)

• Product Name: (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}propanoic acid
• CAS No: 2171272-48-1
• MF: C₂₃H₂₂N₄O₅
• MW: 434.444585323334
• CID: 5817755
• PubChem ID: 165570005
• Update Time: 2025-10-21

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}propanoic acid
• (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}propanoic acid
• EN300-1566141
• 2171272-48-1

• Inchi： 1S/C23H22N4O5/c1-13(22(29)30)24-21(28)18-11-27(2)26-20(18)25-23(31)32-12-19-16-9-5-3-7-14(16)15-8-4-6-10-17(15)19/h3-11,13,19H,12H2,1-2H3,(H,24,28)(H,29,30)(H,25,26,31)/t13-/m0/s1
• InChI Key： SXYSLMPMUDOKQR-ZDUSSCGKSA-N
• SMILES： O(C(NC1C(C(N[C@H](C(=O)O)C)=O)=CN(C)N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.15901982g/mol
• Monoisotopic Mass: 434.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 123Ų

Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}propanoic acid

Comprehensive Analysis of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}propanoic acid (CAS No. 2171272-48-1)

The compound (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}propanoic acid, identified by its CAS No. 2171272-48-1, is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group and a 1-methyl-1H-pyrazol-4-ylformamido moiety, makes it a valuable building block for designing bioactive peptides and small molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, bioconjugation, and proteomics.

In recent years, the demand for Fmoc-protected amino acids like CAS No. 2171272-48-1 has surged, driven by advancements in solid-phase peptide synthesis (SPPS) and the growing focus on targeted therapeutics. The compound's chiral center and protecting group stability are critical for ensuring high yields and purity in peptide chain assembly. As the pharmaceutical industry shifts toward personalized medicine and peptide-based drugs, this derivative has gained attention for its role in developing innovative treatments for metabolic disorders and immune-related conditions.

One of the most searched questions regarding (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}propanoic acid is its solubility and handling protocols. The compound is typically soluble in polar aprotic solvents such as DMF or DMSO, making it suitable for automated peptide synthesizers. Additionally, its storage conditions (often recommended at -20°C under inert gas) are frequently discussed in forums, highlighting the need for proper handling to maintain its integrity.

From an SEO perspective, keywords like "Fmoc-amino acid derivatives", "peptide synthesis reagents", and "CAS 2171272-48-1 applications" are highly relevant. These terms align with current trends in biotechnology and preclinical research, where users often search for high-purity building blocks to support their projects. The compound's compatibility with click chemistry and bioorthogonal reactions further enhances its appeal in modern chemical biology workflows.

In conclusion, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}propanoic acid represents a critical tool for researchers exploring next-generation therapeutics. Its robust chemical properties and versatility in peptide engineering position it as a staple in both academic and industrial laboratories. As the field evolves, this compound is poised to play a pivotal role in addressing challenges related to drug delivery and molecular recognition.